Cas no 37211-11-3 (Phrenosin)

• Product Name: Phrenosin
• CAS No: 37211-11-3
• Molecular Formula: C₄₈H₉₃NO₉
• Molecular Weight: 828.25332
• CID: 310077
• PubChem ID: 294514

Phrenosin Properties

Names and Identifiers

• Phrenosin
• CEREBRINE
• CEREBRINE,TECHNICAL
• Cerebrin
• CEREBROSIDES,PHRENOSIN
• DTXSID00958390
• N-(2R-Hydroxyhexacosanoyl)-2S-amino-1,3S,4R-octadecanetriol
• 2-hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)hexacosanamide
• Cerebroside (Phrenosin)
• NSC163124
• NSC-163124
• 2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)hexacosanimidic acid
• CHEBI:172804
• 37211-11-3
• Cer 18:0;3O/26:0;(2OH)
• Galactosylceramide with mostly 2-hydroxy fatty acid side chains
• Cerebrosides - Phrenosin

• InChIKey： ZXWQZGROTQMXME-DRXHHKTBSA-N
• Inchi： InChI=1S/C48H93NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-25-27-29-31-33-35-37-42(52)47(56)49-40(39-57-48-46(55)45(54)44(53)43(38-50)58-48)41(51)36-34-32-30-28-26-24-16-14-12-10-8-6-4-2/h34,36,40-46,48,50-55H,3-33,35,37-39H2,1-2H3,(H,49,56)/b36-34+/t40-,41+,42+,43+,44-,45-,46+,48+/m0/s1
• SMILES： CCCCCCCCCCCCCCCCCCCCCC[C@H](C(N[C@@H](CO[C@@H]1O[C@H](CO)[C@H](O)[C@H](O)[C@H]1O)[C@@H](/C=C/CCCCCCCCCCCCC)O)=O)O

Computed Properties

• Exact Mass: 711.67400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 41
• Monoisotopic Mass: 711.674
• Heavy Atom Count: 50
• Complexity: 677
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.9
• Topological Polar Surface Area: 110A^2

Experimental Properties

• LogP: 12.02050
• PSA: 110.02000
• Refractive Index: 1.518
• Boiling Point: 923.1°C at 760 mmHg
• Flash Point: 512.1°C
• Density: 1.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids Neutral glycosphingolipids